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Compound of Interest

Compound Name: T4-FormicAcid-N-methylamide

Cat. No.: B15292477 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides detailed procedural guidance for the safe and compliant disposal of

T4-FormicAcid-N-methylamide, scientifically known as 4-(4-hydroxy-3,5-diiodophenoxy)-3,5-

diiodo-N-methylbenzamide. Due to the presence of four iodine atoms, this compound is

classified as a halogenated organic waste and requires specific handling to ensure personnel

safety and environmental protection. Adherence to these protocols is mandatory for all

researchers, scientists, and drug development professionals handling this substance.

Immediate Safety and Hazard Identification
While a specific Safety Data Sheet (SDS) for T4-FormicAcid-N-methylamide is not readily

available, data from structurally similar iodinated aromatic compounds suggest it should be

handled as a hazardous substance. Primary hazards include potential skin, eye, and

respiratory irritation. All handling and disposal procedures must be conducted within a certified

chemical fume hood while wearing appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

Gloves: Nitrile or chloroprene gloves. Always inspect for integrity before use.

Eye Protection: Chemical safety goggles and a face shield.

Body Protection: A flame-resistant laboratory coat.
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Quantitative Data and Chemical Properties
The following table summarizes key data for T4-FormicAcid-N-methylamide, critical for its

safe handling and disposal.

Property Value Citation

IUPAC Name

4-(4-hydroxy-3,5-

diiodophenoxy)-3,5-diiodo-N-

methylbenzamide

Molecular Formula C₁₄H₉I₄NO₃ [1]

Molecular Weight 746.84 g/mol [1]

CAS Number 2088032-78-2

Waste Classification Halogenated Organic Waste [2]

Step-by-Step Disposal Protocol
Disposal of T4-FormicAcid-N-methylamide must follow the procedures for halogenated

organic waste. These materials are typically disposed of via high-temperature incineration by a

licensed hazardous waste disposal company.

Experimental Protocol: Waste Segregation and Collection

Waste Identification: Clearly label a dedicated waste container as "HALOGENATED

ORGANIC WASTE" and "Contains T4-FormicAcid-N-methylamide".

Container Selection: Use a high-density polyethylene (HDPE) or other chemically compatible

container with a secure, tight-fitting lid.

Segregation: It is imperative to collect halogenated organic waste separately from non-

halogenated waste to prevent dangerous reactions and ensure proper disposal. Do not mix

with acids, bases, or strong oxidizing agents.

Collection:
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For solid waste (e.g., contaminated filter paper, gloves), place directly into the labeled

container.

For solutions, carefully pour the liquid waste into the container using a funnel to avoid

spills on the exterior.

Container Management:

Do not fill the container beyond 90% capacity to allow for expansion.

Keep the container closed at all times, except when adding waste.

Store the waste container in a designated, well-ventilated satellite accumulation area away

from heat sources and incompatible materials.

Disposal Request: Once the container is full, or if waste has been accumulated for an

extended period, contact your institution's Environmental Health and Safety (EHS)

department to arrange for a hazardous waste pickup.

Emergency Procedures
In the event of a spill, immediately evacuate the area and notify your supervisor and EHS. A

spill kit containing absorbent materials suitable for chemical spills should be readily available.

Only personnel trained in hazardous spill cleanup should address the spill, wearing full PPE.

Disposal Workflow and Decision Logic
The following diagram illustrates the decision-making process for the proper disposal of T4-
FormicAcid-N-methylamide.
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Start: T4-FormicAcid-N-methylamide Waste Generated

Is appropriate PPE being worn?
(Gloves, Goggles, Lab Coat)

Wear required PPE

No

Identify Waste Type

Yes

Is the waste halogenated?

Place in dedicated
'Halogenated Organic Waste' container

Yes (Contains Iodine)

Place in 'Non-Halogenated
Organic Waste' container

No

Securely seal and label container
with contents and hazards

Store in designated Satellite
Accumulation Area

Contact Environmental Health & Safety (EHS)
for pickup

End: Waste Disposed of by
Licensed Contractor

Click to download full resolution via product page

Disposal Workflow for T4-FormicAcid-N-methylamide
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This comprehensive guide ensures that the disposal of T4-FormicAcid-N-methylamide is

handled with the utmost regard for safety and regulatory compliance, building trust through

procedural clarity and a commitment to responsible chemical management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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